4-chloro-N-(4-methyl-1,3-thiazol-2-yl)-3-nitrobenzamide

• IUPAC Name: 4-chloro-N-(4-methyl-1,3-thiazol-2-yl)-3-nitrobenzamide
• InChI: InChI=1S/C11H8ClN3O3S/c1-6-5-19-11(13-6)14-10(16)7-2-3-8(12)9(4-7)15(17)18/h2-5H,1H3,(H,13,14,16)
• InChI Key: IVTTXSDUEZRXDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C11H8ClN3O3S
• Molecular Weight: 297.72 g/mol

Description

4-chloro-N-(4-methyl-1,3-thiazol-2-yl)-3-nitrobenzamide, also known as GW 9662, is a selective antagonist of peroxisome proliferator-activated receptor gamma (PPARγ). It is commonly used in scientific research to study the role of PPARγ in various physiological and pathological conditions.

Mechanism of Action

4-chloro-N-(4-methyl-1,3-thiazol-2-yl)-3-nitrobenzamide 9662 binds to the ligand-binding domain of PPARγ and prevents the binding of its natural ligands such as thiazolidinediones (TZDs). This results in the inhibition of PPARγ transcriptional activity, which leads to the downregulation of PPARγ target genes. The exact mechanism of how this compound 9662 blocks PPARγ activation is not fully understood, but it is believed to involve conformational changes in the receptor that prevent the recruitment of co-activators.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound 9662 depend on the cell type and tissue being studied. In adipocytes, this compound 9662 has been shown to inhibit adipogenesis and promote lipolysis. In pancreatic beta cells, this compound 9662 has been shown to impair insulin secretion and reduce cell viability. In macrophages, this compound 9662 has been shown to inhibit the expression of pro-inflammatory genes. These effects suggest that PPARγ plays a crucial role in the regulation of metabolism, inflammation, and cell survival.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-chloro-N-(4-methyl-1,3-thiazol-2-yl)-3-nitrobenzamide 9662 in lab experiments is its selectivity for PPARγ. This allows researchers to study the effects of PPARγ inhibition without affecting other nuclear receptors. Another advantage is that this compound 9662 is a small molecule that can easily penetrate cell membranes and reach intracellular targets. However, one limitation of using this compound 9662 is its potential off-target effects. This compound 9662 has been shown to inhibit other proteins such as fatty acid binding protein 4 (FABP4) and mitochondrial uncoupling protein 2 (UCP2), which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 4-chloro-N-(4-methyl-1,3-thiazol-2-yl)-3-nitrobenzamide 9662 and PPARγ. One direction is to investigate the role of PPARγ in cancer development and progression. PPARγ has been shown to have both tumor-suppressive and tumor-promoting effects, depending on the context. Another direction is to develop more selective PPARγ antagonists that do not have off-target effects. This would allow researchers to study the effects of PPARγ inhibition more accurately. Finally, the development of PPARγ modulators that can selectively activate or inhibit specific PPARγ target genes would provide a more nuanced understanding of PPARγ function.

Synthesis Methods

The synthesis of 4-chloro-N-(4-methyl-1,3-thiazol-2-yl)-3-nitrobenzamide 9662 involves the reaction of 4-chloro-3-nitrobenzoic acid with 4-methyl-2-thiazolylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC). The resulting intermediate is then treated with acetic anhydride to form the final product. The purity of this compound 9662 can be improved by recrystallization from organic solvents.

Scientific Research Applications

4-chloro-N-(4-methyl-1,3-thiazol-2-yl)-3-nitrobenzamide 9662 is widely used in scientific research to investigate the role of PPARγ in various physiological and pathological conditions. PPARγ is a nuclear receptor that plays a crucial role in the regulation of glucose and lipid metabolism, inflammation, and cell differentiation. This compound 9662 is a selective antagonist of PPARγ, which means it blocks the activation of PPARγ by its ligands. This allows researchers to study the effects of PPARγ inhibition in different cell types and tissues.